Cas no 1826110-09-1 (5-Bromo-3-iodo-2,6-dimethoxypyridine)

• Product Name: 5-Bromo-3-iodo-2,6-dimethoxypyridine
• CAS No: 1826110-09-1
• MF: C₇H₇BrINO₂
• MW: 343.94445347786
• MDL: MFCD29088182
• CID: 5078884
• PubChem ID: 131676844
• Update Time: 2026-03-01

5-Bromo-3-iodo-2,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-iodo-2,6-dimethoxypyridine

• MDL： MFCD29088182
• Inchi： 1S/C7H7BrINO2/c1-11-6-4(8)3-5(9)7(10-6)12-2/h3H,1-2H3
• InChI Key： PCUWHMCUFIFGKE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=NC=1OC)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4

Additional information on 5-Bromo-3-iodo-2,6-dimethoxypyridine

5-Bromo-3-iodo-2,6-dimethoxypyridine: A Comprehensive Overview

The compound 5-Bromo-3-iodo-2,6-dimethoxypyridine (CAS No: 1826110-09-1) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with bromine, iodine, and methoxy groups at specific positions. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Bromo-3-iodo-2,6-dimethoxypyridine. Researchers have employed a variety of strategies, including multi-component reactions and transition-metal-catalyzed coupling reactions, to construct this complex molecule. For instance, a study published in *Organic Letters* demonstrated the use of a palladium-catalyzed cross-coupling reaction to synthesize this compound with high yield and purity. Such methods not only highlight the versatility of modern synthetic techniques but also underscore the importance of this compound in advancing chemical research.

The electronic properties of 5-Bromo-3-iodo-2,6-dimethoxypyridine make it an attractive candidate for applications in optoelectronics and semiconducting materials. The pyridine ring serves as a conjugated system, facilitating electron delocalization and enhancing the molecule's ability to absorb light across a wide spectrum. Recent studies have explored its potential as a photosensitizer in dye-sensitized solar cells (DSSCs). In a groundbreaking study published in *Advanced Materials*, researchers incorporated this compound into a DSSC framework and observed significant improvements in light-harvesting efficiency compared to traditional sensitizers.

In the pharmaceutical industry, 5-Bromo-3-iodo-2,6-dimethoxypyridine has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity and interact with biological targets has been extensively studied. A research team from the University of California reported that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. These findings suggest that 5-Bromo-3-iodo-2,6-dimethoxypyridine could serve as a scaffold for developing novel anti-cancer therapies.

The stereochemical properties of 5-Bromo-3-iodo-2,6-dimethoxypyridine have also been investigated in relation to its chiral recognition capabilities. In a study published in *Chemical Communications*, scientists utilized this compound as a chiral ligand in asymmetric catalysis reactions. The results demonstrated that it could effectively induce enantioselectivity in various transformations, opening new avenues for asymmetric synthesis.

From an environmental perspective, understanding the degradation pathways of 5-Bromo-3-iotoxopyridine is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that certain microbial communities can metabolize this compound efficiently. These insights are particularly relevant for industries engaged in chemical manufacturing and waste management.

In conclusion, 5-Bromo-3-iotoxopyridine (CAS No: 1826110) stands out as a multifaceted compound with applications spanning diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, continues to drive innovation across academia and industry alike.